4,5-Dichlorobenzene-1,3-disulfonyl dichloride
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Overview
Description
Scientific Research Applications
Catalytic Oxidation
4,5-Dichlorobenzene-1,3-disulfonyl dichloride may be relevant in studies of catalytic oxidation processes. For instance, Krishnamoorthy, Rivas, and Amiridis (2000) explored the catalytic oxidation of 1,2-dichlorobenzene using various transition metal oxides, highlighting the importance of metal oxide–support interactions in these reactions. Such studies are crucial for understanding the mechanisms of catalytic oxidation in different compounds, including those similar to this compound (Krishnamoorthy, Rivas, & Amiridis, 2000).
Synthesis and Biological Evaluation
Research on compounds structurally similar to this compound has also been conducted in the field of synthesis and biological evaluation. Ghorbani-Vaghei et al. (2016) reported on the use of related catalysts for the synthesis of 1,4-dihydropyridine derivatives, which were then evaluated for antibacterial and anti-oxidant activities. This indicates the potential for this compound derivatives in medicinal chemistry and pharmaceutical applications (Ghorbani-Vaghei et al., 2016).
Photocatalytic Degradation
Studies on photocatalytic degradation, such as the work by Armaković et al. (2018), delve into the degradation processes of compounds similar to this compound. They investigated the degradation of a stable hydrolysis product of a related compound, providing insights into the efficiency and mechanisms of such degradation processes. This is relevant for environmental applications, where understanding the breakdown of chlorinated compounds is crucial (Armaković et al., 2018).
Chemical Oxidation in Groundwater Remediation
Research such as that conducted by Boni and Sbaffoni (2012) on the chemical oxidation of 1,4-dichlorobenzene for groundwater treatment provides insights into potential environmental applications for this compound. Their study focused on sodium persulfate oxidation, which could be relevant for similar compounds in water purification and soil remediation processes (Boni & Sbaffoni, 2012).
Safety and Hazards
Properties
IUPAC Name |
4,5-dichlorobenzene-1,3-disulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl4O4S2/c7-4-1-3(15(9,11)12)2-5(6(4)8)16(10,13)14/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DELKNGSNILXDSN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1S(=O)(=O)Cl)Cl)Cl)S(=O)(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl4O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40557205 |
Source
|
Record name | 4,5-Dichlorobenzene-1,3-disulfonyl dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70269-54-4 |
Source
|
Record name | 4,5-Dichlorobenzene-1,3-disulfonyl dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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